Cas no 19420-07-6 (Butanethioamide,N,N-diethyl-)

Butanethioamide,N,N-diethyl- structure
Product name:Butanethioamide,N,N-diethyl-
Butanethioamide,N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanethioamide,N,N-diethyl-
- Butanethioamide, N,N-diethyl-
- N,N-Diethyl-butyrothioamide
- butanethioamide, N,N-diethyl-
- InChI=1/C8H17NS/c1-4-7-8(10)9(5-2)6-3/h4-7H2,1-3H
- 19420-07-6
- SCHEMBL20458788
- N,N-Diethylbutanethioamide #
- N,N-diethyl-thiobutyramide
- XSDYVJCOVSBGAP-UHFFFAOYSA-N
- N,N-Diethylbutanethioamide
-
- Inchi: InChI=1S/C8H17NS/c1-4-7-8(10)9(5-2)6-3/h4-7H2,1-3H3
- InChI Key: XSDYVJCOVSBGAP-UHFFFAOYSA-N
- SMILES: C(N(CC)C(=S)CCC)C
Computed Properties
- Exact Mass: 159.10831
- Monoisotopic Mass: 159.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 97.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.3Ų
Experimental Properties
- PSA: 3.24
Butanethioamide,N,N-diethyl- Related Literature
-
Liming Hong,Fuqing Yu J. Mater. Chem. C, 2021,9, 9142-9146
-
Alan B. Lidiard Phys. Chem. Chem. Phys., 2003,5, 2161-2163
-
Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
-
Gousia Begum Phys. Chem. Chem. Phys., 2017,19, 7624-7630
-
Yingjie Ma,Xiaofan Ji,Fei Xiang,Xiaodong Chi,Chengyou Han,Jiuming He,Zeper Abliz,Weixiang Chen,Feihe Huang Chem. Commun., 2011,47, 12340-12342
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Yueyang Weng,Dongyan Deng,Lichun Zhang,Yingying Su,Yi Lv Anal. Methods, 2016,8, 7816-7823
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
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Yu Wang,Cheng Niu,Dong-Hua Xie,Da-Ming Du Org. Biomol. Chem., 2021,19, 8572-8577
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Indah N. Kurniasih,Hua Liang,Sumit Kumar,Andreas Mohr,Sunil K. Sharma,Jürgen P. Rabe,Rainer Haag J. Mater. Chem. B, 2013,1, 3569-3577
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